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Compound of Interest

Compound Name: Methyl Aziridine-2-carboxylate
CAS No.: 5950-34-5
Cat. No.: B1297569
Get Quote
. J

Physicochemical Profiling and Handling in
Medicinal Chemistry
Executive Summary

Methyl aziridine-2-carboxylate is a high-value chiral building block in diversity-oriented
synthesis (DOS) and medicinal chemistry. Characterized by a strained three-membered
nitrogen heterocycle, it serves as a critical precursor for non-canonical amino acids and
peptidomimetics. Its utility, however, is counterbalanced by significant thermodynamic instability
and toxicity. This guide provides a rigorous technical analysis of its properties, synthesis, and
handling protocols, distinguishing between the free base (volatile, unstable) and its salt forms.

Physicochemical Data Profile

The following data characterizes the (S)-Methyl aziridine-2-carboxylate (free base), the most
common chiral pool derivative synthesized from L-Serine.
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Property Value | Description Notes
Methyl (2S)-aziridine-2-
IUPAC Name
carboxylate
) Commonly sold as HCI salt
75154-69-7 ((S)-isomer)5950-
CAS Number . (CAS 107196-84-9) for
34-5 (Racemic) N
stability.
Molecular Formula CaH7NO2
Molecular Weight 101.10 g/mol

Physical State

Colorless to pale yellow liquid

Viscous oil at RT.

Theoretical. In practice, distill

Boiling Point 143 °C (760 mmHg) at 40-50 °C @ 10-15 mmHg
to prevent decomposition.
Density 1.12 g/mL (20 °C) Denser than water.

Refractive Index

1.440

Solubility

Miscible in CHCIs, DCM,
MeOH.

Hydrolyzes slowly in water;
polymerizes in acidic aqueous

media.

pKa (Conjugate Acid)

~8.0 (Aziridinium ion)

Less basic than acyclic amines
due to s-character in N-lone

pair.

Storage

-20 °C, under Argon

Critical: Prone to
oligomerization. Commercial
samples often contain
Hydroquinone (HQ) stabilizer.

Structural Dynamics & Reactivity

The aziridine ring possesses approximately 27 kcal/mol of ring strain, driving its high reactivity
toward nucleophiles. Unlike N-activated aziridines (e.g., N-tosyl, N-acyl), the N-H aziridine-2-
carboxylate is amphoteric:
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» Nucleophilic Nitrogen: The secondary amine can attack electrophiles (alkyl halides, acyl
chlorides).

» Electrophilic Carbons: The ring carbons are susceptible to nucleophilic attack, leading to ring
opening.

Reactivity Pathway Diagram

The following diagram illustrates the divergent reactivity pathways based on pH and reagents.
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Figure 1: Divergent reactivity profiles. Acidic conditions trigger ring opening or polymerization;
basic conditions favor N-functionalization.

Synthesis Protocol: The Modified Wenker Route

While commercial sources exist, fresh preparation is often required to avoid oligomers. The
most robust protocol utilizes L-Serine methyl ester hydrochloride.

Reaction Scheme: L-Ser-OMe-HCI
Trityl-Ser-OMe
Trityl-Ser(OMs)-OMe

Trityl-Aziridine-OMe
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(S)-Aziridine-2-carboxylate

Step-by-Step Methodology

Phase 1: Activation (O-Mesylation)

Suspend L-Serine methyl ester hydrochloride (10 mmol) in dry DCM (50 mL) at O °C.
e Add Triethylamine (3.0 equiv) dropwise. The solution will become clear.

e Add Trityl chloride (1.1 equiv) to protect the amine (optional but recommended for chiral
integrity) or proceed directly with mesyl chloride if making the racemate.

e Add Methanesulfonyl chloride (MsCl, 1.2 equiv) dropwise at -10 °C.
 Stir for 2 hours. Monitor by TLC (EtOAc/Hexane).
Phase 2: Cyclization (Ring Closure)

o Treat the crude mesylate with mild base (e.g., K2COs or EtsN under reflux) in acetonitrile or
methanol.

e Mechanism: Intramolecular

displacement of the mesylate by the amine (or trityl-amine).

» Result: Formation of the aziridine ring with inversion of configuration at the

-carbon (retention at

-carbon).
Phase 3: Isolation (Critical)
« Filter salts and concentrate in vacuo at <30 °C.
 Purification:

o For Trityl-protected: Silica gel chromatography (stable).
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o For N-H Free Base:Kugelrohr Distillation.

o Conditions: 0.1 mmHg at 40-50 °C. Collect into a receiver cooled with dry ice/acetone.

Synthesis Workflow Visualization
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Figure 2: Stepwise synthesis workflow emphasizing temperature control during activation and
purification.

Stability, Storage, and Safety (HSE)
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Safety Warning: Aziridine-2-carboxylates are potent alkylating agents. They are mutagenic and
potentially carcinogenic. All handling must occur in a functioning fume hood.

4.1 Polymerization Risks

The N-H aziridine is prone to spontaneous cationic polymerization, triggered by:
o Trace Acids: Glassware should be base-washed (rinsed with dilute NH4OH) and oven-dried.
e Heat: Store below 0 °C.

» Nucleophiles: Water or alcohols can initiate ring opening over time.

4.2 Stabilization Protocol

If storing the free base for >24 hours:
e Add Hydroquinone (HQ) at 0.1-0.5 wt%.
» Store under an inert atmosphere (Argon/Nitrogen).

o Keep at-20 °C or -80 °C.

4.3 Toxicity & First Aid

e Inhalation: Severe respiratory irritant. Pulmonary edema may be delayed.

o Skin: Rapid absorption. Necrosis possible. Do not use DMSO as a solvent for skin washing
(increases absorption). Wash with copious soap and water.

o Decontamination: Quench spills with 10% aqueous NaOH or Sodium Thiosulfate solution to
open the ring.

Applications in Drug Discovery

e Cysteine Trapping (Warheads): The aziridine ester serves as a "warhead" in covalent
inhibitors, targeting cysteine residues in proteases. The ring opens upon attack by the thiol,
forming a permanent covalent bond.
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Non-Canonical Amino Acids: Ring opening with specific nucleophiles (azides, cuprates)
yields

-amino acids with diverse
-substituents (e.qg.,
-fluoro- or
-hydroxy-amino acids).

Ligation Chemistry: Used in native chemical ligation extensions where the aziridine acts as a
reactive handle for peptide bond formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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